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Compound of Interest

Compound Name: 1,1-Diethylguanidine Sulfate

CAS No.: 58712-50-8

Cat. No.: B7798242

Get Quote

Abstract: This document provides a comprehensive technical guide on the application of 1,1-
Diethylguanidine Sulfate in large-scale chemical synthesis. It is intended for an audience of

researchers, chemists, and professionals in the pharmaceutical and chemical manufacturing

industries. The guide details the compound's physicochemical properties, primary applications

as a strong organic base and catalyst, detailed operational protocols, and critical safety

procedures. The structure and content are designed to provide both foundational knowledge

and actionable, field-proven insights, ensuring scientific integrity and practical utility.

Introduction to 1,1-Diethylguanidine Sulfate
1,1-Diethylguanidine is a strong organic base whose utility in industrial synthesis is enhanced

when used as its sulfate salt. The salt form, 1,1-Diethylguanidine Sulfate (CAS No. 77297-00-

8), offers superior handling characteristics, thermal stability, and reduced hygroscopicity

compared to the free base, making it more amenable to the rigorous demands of large-scale

production environments.

The core functionality of this reagent stems from the guanidinium cation, which possesses a

delocalized positive charge across three nitrogen atoms, rendering the parent guanidine a
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"superbase." This strong basicity, coupled with the steric hindrance provided by the two ethyl

groups, makes it an effective, non-nucleophilic proton scavenger. The sulfate counter-anion

further modulates its solubility, allowing for applications in various solvent systems.[1] Its

properties make it a valuable tool in organic synthesis, particularly where a strong, non-

interfering base is required.[1]

Core Applications in Large-Scale Synthesis
The industrial applications of 1,1-Diethylguanidine Sulfate are primarily focused on its role as

a catalyst and a stoichiometric base in the synthesis of complex organic molecules, including

pharmaceutical intermediates.

Use as a Strong, Non-Nucleophilic Base
In many organic transformations, the removal of a proton is a critical activation step. Such

reactions often require a base that is strong enough to deprotonate a weakly acidic substrate

but does not participate in unwanted side reactions (i.e., is non-nucleophilic). The sterically

hindered nature of the 1,1-diethylguanidinium cation makes it an excellent candidate for these

scenarios.

Key Applications:

Condensation Reactions: Facilitating aldol, Claisen, or Knoevenagel condensations where a

strong base is needed to generate an enolate, but a nucleophilic base like a hydroxide or

alkoxide could lead to saponification or transesterification.

Elimination Reactions: Promoting E2 eliminations to form alkenes from alkyl halides or

sulfonates, where its non-nucleophilic character minimizes competing SN2 substitution

reactions.

Isomerization: Catalyzing the isomerization of molecules via proton abstraction and re-

addition at a different site.
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Caption: Generalized mechanism of base-mediated substrate activation.

Synthesis of Heterocyclic Scaffolds
Guanidine derivatives are fundamental building blocks for a vast array of nitrogen-containing

heterocyclic compounds, many of which are privileged scaffolds in medicinal chemistry.[2][3]

1,1-Diethylguanidine can serve as the three-nitrogen component in cyclocondensation

reactions to form rings like pyrimidines, triazines, or imidazoles, which are core structures in

many pharmaceuticals.

While specific literature on 1,1-Diethylguanidine Sulfate in this context is sparse, protocols

using similar guanidine salts (e.g., guanidine hydrochloride or nitrate) in reactions like the

Biginelli reaction are well-established and serve as a strong precedent for its application.[4]

Detailed Protocol: Base-Catalyzed Condensation
Reaction
This protocol provides a generalized, step-by-step methodology for a large-scale condensation

reaction using 1,1-Diethylguanidine Sulfate as the catalyst. This procedure must be adapted

and optimized for the specific substrates and scale of operation.

Materials & Equipment:

Jacketed glass or stainless steel reactor with temperature control, inert atmosphere

capability (Nitrogen/Argon), and a robust overhead stirrer.

Addition funnel for controlled liquid addition.
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Condenser for reflux operations.

Substrates (e.g., an aldehyde and a methylene-active compound).

1,1-Diethylguanidine Sulfate (catalytic amount, typically 0.5-5 mol%).

Anhydrous organic solvent (e.g., Toluene, THF, Acetonitrile).

Quenching agent (e.g., aqueous ammonium chloride or dilute acid).

Extraction solvent (e.g., Ethyl Acetate, Dichloromethane).

Drying agent (e.g., anhydrous Magnesium Sulfate or Sodium Sulfate).

Experimental Workflow:
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Start: Reactor Inerting & Setup

Charge Reactor with Substrate 1 & Solvent

Add 1,1-Diethylguanidine Sulfate Catalyst

Slowly Add Substrate 2 via Addition Funnel

Heat to Reaction Temp (e.g., 60-100°C)
Monitor by HPLC/GC

Reaction Complete?

No

Cool to Room Temperature

Yes

Quench Reaction Mixture

Aqueous Workup:
Phase Separation & Extraction

Dry Organic Phase

Solvent Removal & Product Purification
(Crystallization/Chromatography)

End: Isolated Pure Product
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Caption: Step-by-step workflow for a large-scale condensation reaction.
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Procedure:

Reactor Preparation: Ensure the reactor is clean, dry, and leak-tested. Purge the vessel with

an inert gas like nitrogen to remove air and moisture.

Charging Reagents: Charge the reactor with the first substrate and the anhydrous solvent.

Begin stirring to ensure a homogenous solution or suspension.

Catalyst Addition: Add the calculated amount of 1,1-Diethylguanidine Sulfate to the reactor.

Depending on its solubility in the chosen solvent, it may dissolve or remain as a suspension.

Substrate Addition: Begin the controlled addition of the second substrate from the addition

funnel. The rate of addition should be managed to control any exotherm.

Reaction Execution: Once the addition is complete, heat the reaction mixture to the

optimized temperature. Monitor the reaction's progress using an appropriate analytical

technique (e.g., HPLC, GC, TLC).

Reaction Quench: After the reaction reaches completion, cool the mixture to room

temperature. Slowly add the quenching solution to neutralize the base and stop the reaction.

Work-up and Extraction: Transfer the reactor contents to a larger separation vessel if

necessary. Separate the organic and aqueous layers. Extract the aqueous layer one or more

times with the chosen extraction solvent to recover any dissolved product.

Drying and Concentration: Combine the organic layers and wash with brine to remove

excess water. Dry the organic phase over an anhydrous drying agent. Filter off the drying

agent and concentrate the filtrate under reduced pressure to yield the crude product.

Purification: Purify the crude product by an appropriate large-scale method, such as

recrystallization or column chromatography.

Physicochemical & Safety Data
Physicochemical Properties
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Property Value Source

CAS Number 77297-00-8 [1]

Molecular Formula
C₁₀H₂₆N₆·H₂SO₄ (for the 2:1

salt)
[1]

Molecular Weight 328.43 g/mol (for the 2:1 salt) [1]

Appearance
White to off-white crystalline

solid/powder
[1]

Solubility

Soluble in water; the diethyl

groups add some organic

character

[1]

Stability

Stable under recommended

storage conditions; can be

hygroscopic

[5]

Note: The compound is often supplied as a hemisulfate salt, meaning a 2:1 ratio of the

guanidine to sulfuric acid.

Safety, Handling, and Storage
1,1-Diethylguanidine Sulfate and related guanidine salts can cause skin, eye, and respiratory

irritation.[6][7] Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear safety glasses with side shields (or

goggles), chemical-resistant gloves (e.g., nitrile), and a lab coat.[8] For large-scale

operations or when dust generation is possible, use respiratory protection.[6][9]

Handling: Handle in a well-ventilated area, such as a fume hood, to avoid inhaling dust.[9]

[10] Avoid all personal contact.[9] Use engineering controls like local exhaust ventilation.

Ensure safety showers and eye-wash stations are readily accessible.[8]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[7][8]

Keep away from incompatible materials such as strong oxidizing agents.[5] The material can

be hygroscopic; store under an inert atmosphere if necessary.[5][7]
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Spill & Disposal: In case of a spill, use dry clean-up procedures to avoid generating dust.[9]

Dispose of waste material in accordance with local, state, and federal regulations.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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